Cas no 2680811-84-9 (benzyl N-[(1-chloro-2,2-difluorocyclopropyl)methyl]carbamate)

• Product Name: benzyl N-[(1-chloro-2,2-difluorocyclopropyl)methyl]carbamate
• CAS No: 2680811-84-9
• MF: C₁₂H₁₂ClF₂NO₂
• MW: 275.6789894104
• CID: 6127079
• PubChem ID: 165917048
• Update Time: 2025-10-24

benzyl N-[(1-chloro-2,2-difluorocyclopropyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680811-84-9
• EN300-28284651
• benzyl N-[(1-chloro-2,2-difluorocyclopropyl)methyl]carbamate

• Inchi： 1S/C12H12ClF2NO2/c13-11(7-12(11,14)15)8-16-10(17)18-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,16,17)
• InChI Key： YPZMFHAINFOFAU-UHFFFAOYSA-N
• SMILES： ClC1(CNC(=O)OCC2C=CC=CC=2)CC1(F)F

Computed Properties

• Exact Mass: 275.0524626g/mol
• Monoisotopic Mass: 275.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[(1-chloro-2,2-difluorocyclopropyl)methyl]carbamate

Introduction to Benzyl N-[(1-Chloro-2,2-difluorocyclopropyl)methyl]carbamate (CAS No. 2680811-84-9)

Benzyl N-[(1-Chloro-2,2-difluorocyclopropyl)methyl]carbamate, a compound with the chemical formula C₁₂H₁₃ClF₂NO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its unique CAS number 2680811-84-9, has garnered attention due to its structural complexity and potential applications in drug development. The presence of a benzyl group and a carbamate moiety linked to a 1-chloro-2,2-difluorocyclopropylmethyl group makes it a versatile intermediate in synthetic chemistry.

The structural features of Benzyl N-[(1-Chloro-2,2-difluorocyclopropyl)methyl]carbamate contribute to its reactivity and make it a valuable building block for more complex molecules. The cyclopropyl ring, particularly the 1-chloro-2,2-difluorocyclopropyl moiety, introduces unique electronic properties that can influence the compound's interactions with biological targets. This aspect has been explored in recent research, where such structural motifs have been found to enhance binding affinity and selectivity in drug candidates.

In the realm of pharmaceutical research, the synthesis and characterization of Benzyl N-[(1-Chloro-2,2-difluorocyclopropyl)methyl]carbamate have been subjects of considerable interest. The compound's potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs) has been highlighted in several studies. For instance, researchers have demonstrated its utility in constructing more complex heterocyclic compounds that exhibit promising biological activities. These findings underscore the importance of developing efficient synthetic routes to access such intermediates.

The carbamate functional group in Benzyl N-[(1-Chloro-2,2-difluorocyclopropyl)methyl]carbamate is particularly noteworthy, as it is a common pharmacophore in many drugs. The ability to modify this group allows for fine-tuning of the compound's properties, making it adaptable for various therapeutic applications. Recent studies have shown that carbamate-containing compounds can exhibit inhibitory effects on enzymes and receptors involved in metabolic pathways, making them attractive candidates for drug development.

The 1-chloro-2,2-difluorocyclopropyl moiety adds an additional layer of complexity to the compound, influencing its chemical behavior and biological activity. This structural feature has been implicated in enhancing the lipophilicity and metabolic stability of drug molecules. In fact, several recent publications have reported the use of similar structural motifs in the design of next-generation antiviral and anticancer agents. The unique electronic properties of the cyclopropyl ring contribute to these effects by modulating interactions with biological targets.

Synthetic methodologies for preparing Benzyl N-[(1-Chloro-2,2-difluorocyclopropyl)methyl]carbamate have been optimized to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct the desired framework efficiently. These synthetic strategies not only facilitate access to this compound but also provide insights into broader chemical transformations applicable to other pharmaceutical intermediates.

The biological evaluation of Benzyl N-[(1-Chloro-2,2-difluorocyclopropyl)methyl]carbamate has revealed intriguing properties that warrant further investigation. Preclinical studies have indicated potential activity against various disease targets, including enzymes involved in inflammation and infection. The compound's ability to modulate these pathways makes it a promising candidate for therapeutic intervention. Additionally, its structural features suggest that it may exhibit low toxicity profiles, which is crucial for developing safe and effective drugs.

In conclusion, Benzyl N-[(1-Chloro-2,2-difluorocyclopropyl)methyl]carbamate (CAS No. 2680811-84-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex drug molecules. Recent advancements in synthetic chemistry and biological evaluation have highlighted its importance as a building block for novel therapeutic agents. As research continues to uncover new applications for this compound, its role in drug development is likely to expand further.